
Validation of the wrinkle resistance of fabrics
treated with Bis(hydroxymethyl)urea

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Bis(hydroxymethyl)urea

Cat. No.: B073432 Get Quote

An In-depth Technical Guide to the Validation of Wrinkle Resistance in Fabrics Treated with

Bis(hydroxymethyl)urea

Introduction
The demand for "easy-care" or "wrinkle-free" textiles has driven significant advancements in

chemical finishing processes. For cellulosic fabrics such as cotton, which are naturally prone to

creasing, durable press finishes are applied to impart dimensional stability and wrinkle

resistance. Among the earliest and most foundational cross-linking agents used for this

purpose is Bis(hydroxymethyl)urea, also known as Dimethylol Urea (DMU). This compound

is a derivative of urea and formaldehyde and belongs to the class of N-methylol resins.

This technical guide provides a comprehensive overview of the validation process for fabrics

treated with Bis(hydroxymethyl)urea. It details the chemical mechanism of action,

standardized experimental protocols for fabric treatment and testing, and a structured

presentation of the performance data. This document is intended for textile chemists,

researchers, and quality control professionals in the textile industry.

The Chemistry of Wrinkle Resistance
The effectiveness of Bis(hydroxymethyl)urea as a wrinkle-resistant agent lies in its ability to

form stable cross-links between the amorphous regions of adjacent cellulose polymer chains

within the cotton fibers. This cross-linking mechanism restricts the movement of the cellulose
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chains relative to one another, which in turn prevents the formation of wrinkles and aids in the

recovery from any creasing that does occur.

The process is typically catalyzed by an acid, often a Lewis acid like magnesium chloride

(MgCl₂), and requires a high-temperature curing step to facilitate the reaction. The primary

hydroxyl groups of the anhydroglucose units in the cellulose chains are the main sites for this

etherification reaction.

Below is a diagram illustrating the chemical pathway for the cross-linking of cellulose with

Bis(hydroxymethyl)urea.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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